Cas no 1450754-37-6 (3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid)

• Product Name: 3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid
• CAS No: 1450754-37-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD31433997
• CID: 4605653
• PubChem ID: 124707366
• Update Time: 2025-10-31

3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Carboxyl diazirine alkyne
• Probe building block
• 3-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid
• 3-(3-Butyn-1-yl)-3H-diazirine-3-propanoic acid
• 3-[3-(3-Butyn-1-yl)-3H-diazirin-3-yl]propanoic Acid
• BCP25912
• C(CC#C)C1(N=N1)CCC(=O)O
• SY247076
• 3-(3-but-3-ynyldiazirin-3-yl)propanoic acid
• SCHEMBL20399962
• CS-0111747
• 3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanoic acid
• HY-W074785
• DB-122361
• Z1889707950
• BS-15751
• EN300-702841
• MFCD31433997
• C91206
• EX-A6817
• 3-(3-(but-3-yn-1-yl)-3H-diazirin-3-yl)propanoicacid
• AKOS037648829
• 1450754-37-6
• 3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid

• MDL： MFCD31433997
• Inchi： 1S/C8H10N2O2/c1-2-3-5-8(9-10-8)6-4-7(11)12/h1H,3-6H2,(H,11,12)
• InChI Key： JRNSKSYASHYNCM-UHFFFAOYSA-N
• SMILES： OC(CCC1(CCC#C)N=N1)=O

Computed Properties

• Exact Mass: 166.074227566 g/mol
• Monoisotopic Mass: 166.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62
• Molecular Weight: 166.18

3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid

Compound CAS No. 1450754-37-6: 3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic Acid

The compound with CAS No. 1450754-37-6, known as 3-(3-(But-3-yn-1-yl)-3H-diazirin-3-yl)propanoic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its diazirine ring and alkynyl group, which contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of diazirine-containing compounds in various chemical reactions, particularly in the context of photochemical reactions and radical chemistry. The butynyl group attached to the diazirine ring in this compound adds an additional layer of reactivity, making it a valuable substrate for exploring novel synthetic pathways. Researchers have demonstrated that this compound can undergo [2+1] cycloaddition reactions under specific photochemical conditions, leading to the formation of complex cyclic structures with potential applications in drug design and materials synthesis.

The physical properties of CAS No. 1450754-37-6 have been extensively studied, revealing its high stability under ambient conditions and its ability to dissolve in a variety of organic solvents. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing critical data for its safe handling and storage. Additionally, the compound exhibits a strong UV absorption spectrum, which is attributed to the conjugation within the diazirine ring and the alkynyl group.

In terms of applications, CAS No. 1450754-37-based materials have shown promise in the development of advanced polymers and coatings. The unique combination of the diazirine ring and the alkynyl group allows for tailored mechanical properties, making these materials suitable for high-performance applications in aerospace and electronics industries. Furthermore, recent breakthroughs in click chemistry have enabled the use of this compound as a building block for constructing supramolecular assemblies with precise control over their size and shape.

The synthesis of CAS No. 1450754-based compounds has been optimized through various routes, including palladium-catalyzed cross-coupling reactions and organocopper-mediated processes. These methods not only enhance the efficiency of synthesis but also minimize environmental impact by reducing waste generation. Researchers are actively exploring green chemistry approaches to further improve the sustainability of these synthetic pathways.

In conclusion, CAS No. 1450754-based compounds represent a significant advancement in modern organic chemistry, offering a wide range of possibilities for both fundamental research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping the future of materials science and chemical engineering.